Cas no 22931-73-3 (Ethyl 4,7-dichloro-6-methoxyquinoline-3-carboxylate)

• Product Name: Ethyl 4,7-dichloro-6-methoxyquinoline-3-carboxylate
• CAS No: 22931-73-3
• MF: C₁₃H₁₁Cl₂NO₃
• MW: 300.137341737747
• CID: 5060158
• Update Time: 2025-11-05

Ethyl 4,7-dichloro-6-methoxyquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4,7-dichloro-6-methoxyquinoline-3-carboxylate
• Ethyl 4,7-dichloro-6-methoxyquinoline-3-carboxylate

• Inchi： 1S/C13H11Cl2NO3/c1-3-19-13(17)8-6-16-10-5-9(14)11(18-2)4-7(10)12(8)15/h4-6H,3H2,1-2H3
• InChI Key： HEDVULFOBSKCMR-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OCC)=CN=C2C=C(C(=CC2=1)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 3.6
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 4,7-dichloro-6-methoxyquinoline-3-carboxylate

Comprehensive Overview of Ethyl 4,7-dichloro-6-methoxyquinoline-3-carboxylate (CAS No. 22931-73-3)

Ethyl 4,7-dichloro-6-methoxyquinoline-3-carboxylate (CAS No. 22931-73-3) is a specialized quinoline derivative widely recognized for its applications in pharmaceutical and agrochemical research. This compound, characterized by its chloro and methoxy functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its unique structure, featuring a quinoline core, has garnered attention in drug discovery, particularly in the development of antimicrobial and anticancer agents. Researchers frequently explore its reactivity and derivatization potential, making it a subject of interest in peer-reviewed journals and patent filings.

The growing demand for heterocyclic compounds like Ethyl 4,7-dichloro-6-methoxyquinoline-3-carboxylate aligns with trends in precision medicine and sustainable agriculture. Recent studies highlight its role in optimizing structure-activity relationships (SAR) for target-specific therapies. For instance, modifications to its ester moiety have been investigated to enhance bioavailability, a topic frequently searched in academic databases. Additionally, its chloroquinoline scaffold is analogous to motifs found in FDA-approved drugs, driving curiosity about its potential in repurposing existing pharmacophores.

From a synthetic chemistry perspective, CAS No. 22931-73-3 is often discussed in the context of green chemistry protocols. Laboratories are increasingly adopting solvent-free or catalytic methods to produce such intermediates, reflecting the industry’s shift toward environmentally friendly practices. Questions like “How to improve the yield of Ethyl 4,7-dichloro-6-methoxyquinoline-3-carboxylate?” or “What are alternative routes for its synthesis?” are common in forums and research gateways, underscoring its practical relevance.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing 22931-73-3, ensuring purity and consistency for downstream applications. The compound’s UV absorption properties also make it suitable for spectroscopic studies, a feature leveraged in material science. Notably, its stability under varying pH conditions is a frequent subject of optimization studies, addressing queries like “How to store Ethyl 4,7-dichloro-6-methoxyquinoline-3-carboxylate effectively?”

In agrochemical research, Ethyl 4,7-dichloro-6-methoxyquinoline-3-carboxylate has been explored as a precursor for crop protection agents. Its chlorinated quinoline backbone contributes to pesticidal activity, aligning with the search for novel modes of action against resistant pests. This application resonates with global discussions on food security and sustainable farming, further elevating its profile in scientific literature.

Regulatory and safety assessments of CAS No. 22931-73-3 emphasize proper handling protocols, though it remains accessible for research purposes. Documentation on its ecotoxicity and biodegradability is often requested, reflecting the broader demand for transparent data in chemical sourcing. Suppliers typically provide COA (Certificate of Analysis) and SDS (Safety Data Sheets) to comply with international standards.

In summary, Ethyl 4,7-dichloro-6-methoxyquinoline-3-carboxylate exemplifies the intersection of innovation and utility in modern chemistry. Its versatility across pharmaceuticals, agrochemicals, and materials science ensures its continued relevance, while evolving synthetic methodologies address both efficiency and sustainability concerns. For researchers, staying updated on its applications and properties is key to leveraging its full potential.